Perovskite Sr0.95Ce0.05CoO3−δ loaded with copper nanoparticles as a bifunctional catalyst for lithium-air batteries†
Journal of Materials Chemistry Pub Date: 2012-07-27 DOI: 10.1039/C2JM33440B
Abstract
Sr0.95Ce0.05CoO3−δ (SCCO) particles loaded with copper nanoparticles on their surface are shown to be excellent, low-cost, and stable bifunctional catalysts for the oxygen-reduction and oxygen-evolution reactions (ORR and OER) in aqueous solution. Evidence for the presence of Ce3+ and Co2+ as well as Co4+ and Co3+ ions revealed by XPS measurements as well as XRD analysis indicates that a CeCoO2.5 brownmillerite phase may be extruded to the surface. A surface Co4+/Co3+ couple is known to be a good OER catalyst. The performance of the SCCO-based catalysts is better at higher current rates (>0.1 mA cm−2) than that of Vulcan XC-72 and even close to that of the 50% Pt/carbon-black catalyst. This catalyst could be used in a metal/air battery or a PEM fuel cell as an efficient and stable bifunctional catalyst.
Recommended Literature
- [1] Infrared crystallography for framework and linker orientation in metal–organic framework films†
- [2] Correction: Growth and characterization of piezoelectric benzil single crystals and its application in microstrip patch antenna
- [3] Production of Fe nanoparticles from γ-Fe2O3 by high-pressure hydrogen reduction
- [4] Contents list
- [5] Front cover
- [6] A brief review on thermally induced oxidation and oxidative etching of thin MoS2 crystals
- [7] A study on the technical improvement and the crystalline quality optimization of columnar β-Ga2O3 crystal growth by an EFG method
- [8] Sequentially optimizing carbon nanotubes framework towards flexible and compact capacitive energy storage†
- [9] A new heterometallic terbium(iii)–ruthenium(ii) complex and its terbium(iii)–zinc(ii) analog: syntheses, characterization, luminescence, and electrochemical properties†
- [10] Dynamic shape transformations of fluid vesicles
